Esculin hydrate
Esculin hydrate
Brand Name:
Vulcanchem
CAS No.:
66778-17-4
VCID:
VC0191201
InChI:
InChI=1S/C15H16O9.H2O/c16-5-10-12(19)13(20)14(21)15(24-10)23-9-3-6-1-2-11(18)22-8(6)4-7(9)17;/h1-4,10,12-17,19-21H,5H2;1H2/t10-,12-,13+,14-,15-;/m1./s1
SMILES:
C1=CC(=O)OC2=CC(=C(C=C21)OC3C(C(C(C(O3)CO)O)O)O)O.O
Molecular Formula:
C15H18O10
Molecular Weight:
358.30 g/mol
Esculin hydrate
CAS No.: 66778-17-4
VCID: VC0191201
Molecular Formula: C15H18O10
Molecular Weight: 358.30 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 66778-17-4 |
|---|---|
| Product Name | Esculin hydrate |
| Molecular Formula | C15H18O10 |
| Molecular Weight | 358.30 g/mol |
| IUPAC Name | 7-hydroxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-2-one;hydrate |
| Standard InChI | InChI=1S/C15H16O9.H2O/c16-5-10-12(19)13(20)14(21)15(24-10)23-9-3-6-1-2-11(18)22-8(6)4-7(9)17;/h1-4,10,12-17,19-21H,5H2;1H2/t10-,12-,13+,14-,15-;/m1./s1 |
| Standard InChIKey | CQYPGSKIFJFVDQ-QWFKVUSTSA-N |
| SMILES | C1=CC(=O)OC2=CC(=C(C=C21)OC3C(C(C(C(O3)CO)O)O)O)O.O |
| Canonical SMILES | C1=CC(=O)OC2=CC(=C(C=C21)OC3C(C(C(C(O3)CO)O)O)O)O.O |
| Synonyms | 6,7-Dihydroxycoumarine-6-glucopyranoside; Esculetin-6-b-D-glucopyranoside; Aesculin; Aesculinum |
| Reference | The Merck Index, 2001, 13th Ed., p3731 |
| PubChem Compound | 16211025 |
| Last Modified | Aug 15 2023 |
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